Cas no 399-77-9 (6-Methyl-2-(trifluoromethyl)-1H-benzimidazole)
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole,6-methyl-2-(trifluoromethyl)-
- 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole
- MFCD00457964
- HMS1540O07
- AG-670/31516005
- 1H-Benzimidazole,5-methyl-2-(trifluoromethyl)-(9CI)
- 5-Methyl-2-(trifluoromethyl)benzimidazole
- TimTec1_002427
- 5-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
- 6-methyl-2-(trifluoromethyl)benzimidazole
- SCHEMBL171627
- BRN 0012325
- OLLDPPSRICPSTA-UHFFFAOYSA-N
- CS-0078985
- 4-23-00-01149 (Beilstein Handbook Reference)
- BRD-K60615133-001-01-5
- 399-77-9
- Benzimidazole, 5-methyl-2-(trifluoromethyl)-
- LS-12597
- AKOS003573849
- 5-methyl-2-(trifluoromethyl)-1H-1,3-benzodiazole
- DTXSID70192946
-
- MDL: MFCD00457964
- Inchi: 1S/C9H7F3N2/c1-5-2-3-6-7(4-5)14-8(13-6)9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key: OLLDPPSRICPSTA-UHFFFAOYSA-N
- SMILES: FC(C1=NC2C=CC(C)=CC=2N1)(F)F
Computed Properties
- Exact Mass: 199.04838
- Monoisotopic Mass: 200.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- Density: 1.381
- Boiling Point: 282°Cat760mmHg
- Flash Point: 124.4°C
- Refractive Index: 1.553
- PSA: 25.78
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M342728-50mg |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole |
399-77-9 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M342728-100mg |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole |
399-77-9 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M342728-500mg |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole |
399-77-9 | 500mg |
$ 230.00 | 2022-06-03 | ||
| Apollo Scientific | PC7697-1g |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole |
399-77-9 | 95% | 1g |
£137.00 | 2024-05-24 | |
| Apollo Scientific | PC7697-5g |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole |
399-77-9 | 95% | 5g |
£524.00 | 2024-05-24 | |
| abcr | AB280915-1 g |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole; . |
399-77-9 | 1 g |
€322.50 | 2023-07-20 | ||
| abcr | AB280915-5 g |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole; . |
399-77-9 | 5 g |
€883.50 | 2023-07-20 | ||
| Chemenu | CM560741-100mg |
5-Methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole |
399-77-9 | 95%+ | 100mg |
$129 | 2023-02-02 | |
| Chemenu | CM560741-500mg |
5-Methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole |
399-77-9 | 95%+ | 500mg |
$157 | 2023-02-02 | |
| abcr | AB280915-250 mg |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole; . |
399-77-9 | 250 mg |
€152.50 | 2023-07-20 |
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole Suppliers
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole
6-Methyl-2-(trifluoromethyl)-1H-benzimidazole: A Comprehensive Overview
The compound 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole (CAS No. 399-77-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging applications. The structure of 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole is characterized by a benzene ring fused with an imidazole ring, with a methyl group at position 6 and a trifluoromethyl group at position 2. These substituents significantly influence the compound's electronic properties, reactivity, and stability, making it a valuable molecule in both academic research and industrial applications.
Recent studies have highlighted the potential of 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole in drug discovery, particularly in the development of anti-cancer agents. Researchers have found that this compound exhibits remarkable cytotoxicity against various cancer cell lines, suggesting its potential as a lead molecule for anti-tumor therapies. The trifluoromethyl group at position 2 plays a crucial role in enhancing the compound's bioavailability and pharmacokinetic properties, making it an attractive candidate for further preclinical studies.
In addition to its pharmaceutical applications, 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole has also been explored for its use in materials science. The compound's unique electronic structure makes it an excellent candidate for the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this field have demonstrated that this compound can be incorporated into organic electronic devices to improve their performance and efficiency.
The synthesis of 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole involves a multi-step process that typically begins with the preparation of intermediate compounds such as o-phenylenediamine derivatives. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the methyl group is introduced via alkylation or methylation reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.
From an environmental perspective, 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole has been studied for its biodegradability and eco-toxicological effects. Recent research indicates that the compound exhibits low toxicity towards aquatic organisms, suggesting its potential for use in environmentally friendly applications. However, further studies are required to fully understand its long-term impact on ecosystems.
In conclusion, 6-Methyl-2-(trifluoromethyl)-1H-benzimidazole (CAS No. 399-77-9) is a versatile compound with promising applications in drug discovery, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.
399-77-9 (6-Methyl-2-(trifluoromethyl)-1H-benzimidazole) Related Products
- 6742-83-2(1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI))
- 185412-89-9(1H-Benzimidazole,2,5,7-tris(trifluoromethyl)-)
- 89427-45-2(1H-Benzimidazole,4,5,6,7-tetramethyl-2-(trifluoromethyl)-)
- 30048-94-3(2-(Trifluoromethyl)-1H-naphtho[2,3-d]imidazole)
- 312-73-2(2-(trifluoromethyl)-1H-1,3-benzodiazole)
- 19918-36-6(2-(Trifluoromethyl)-3H-imidazo[4,5-c]pyridine)
- 1799-79-7(5,6-dimethyl-2-(trifluoromethyl)-1H-Benzimidazole)
- 3671-66-7(2-(Trifluoromethyl)-1H-benzimidazol-5-amine dihydrochloride)
- 705-09-9(2-(difluoromethyl)-1H-1,3-benzodiazole)
- 14863-40-2(1H-Benzimidazole,6-chloro-5-methyl-2-(trifluoromethyl)-)